Cas no 88642-46-0 (Cerebroside B)

• Product Name: Cerebroside B
• CAS No: 88642-46-0
• Molecular Formula: C₄₁H₇₇NO₉
• Molecular Weight: 728.051394224167
• CID: 837678
• PubChem ID: 11498616

Cerebroside B Properties

Names and Identifiers

• Cerebroside B
• (2R)-N-[(2S,3R,4E,8E)-1-(β-D-Glucopyranosyloxy)-3-hydroxy-9-methy l-4,8-octadecadien-2-yl]-2-hydroxyhexadecanamide
• (2R)-N-[(1S,2R,3E,7E)-1-[(β-D-Glucopyranosyloxy)methyl]-2-hydroxy-8-methyl-3,7-heptadecadien-1-yl]-2-hydroxyhexadecanamide (ACI)
• Hexadecanamide, N-[(1S,2R,3E,7E)-1-[(β-D-glucopyranosyloxy)methyl]-2-hydroxy-8-methyl-3,7-heptadecadienyl]-2-hydroxy-, (2R)- (9CI)
• Hexadecanamide, N-[1-[(β-D-glucopyranosyloxy)methyl]-2-hydroxy-8-methyl-3,7-heptadecadienyl]-2-hydroxy-, [1S-[1R*(S*),2S*,3E,7E]]- (ZCI)
• (4E,8E)-N-D-2′-Hydroxy-palmitoyl-1-O-B-D-glyco-pyranosyl-9-methyl-4,8-sphingadienine
• (4E,8E)-N-D-2′-Hydroxypalmitoyl-1-O-β-D-glycopyranosyl-9-methyl-4,8-sphingadienine
• 1-O-β-D-Glucopranosyl-(4E,8E)-2-[2-hydroxyhexadecanoylamino]-9-methyl-4,8-octadecadiene-1,3-diol
• 1-O-β-D-Glucopyranosyl-(2S,3R,4E,8E)-2-[(2R)-2-hydroxyhexadecanoylamino]-9-methyl-4,8-octadecadiene-1,3-diol
• 1-O-β-D-Glucopyranosyl-(2S,3R,4E,8E,2′R)-2-N-(2′-hydroxypalmitoyl)-9-methyl-4,8-sphingadienine
• 1-O-β-D-Glucopyranosyl-2-N-(2′-D-hydroxyhexadecanoyl)-9-methylsphinga-4(E),8(E)-dienine
• Cerebroside R 2
• Cerebroside Sch II
• N-2′-Hydroxypalmitoyl-1-O-β-D-glucopyranosyl-9-methyl-4E,8E-sphingadiene
• GLXC-18815
• 1-O-beta-d-glucopyranosyl-(2s,3r,4e,8e)-2-[(2r)-2-hydroxyhexadecanoylamino]-9-methyl-4,8-octadecadiene-1,3-diol
• AKOS040760319
• MS-31257
• (2R)-N-[(1S,2R,3E,7E)-1-[(beta-D-Glucopyranosyloxy)methyl]-2-hydroxy-8-methyl-3,7-heptadecadien-1-yl]-2-hydroxyhexadecanamide
• DTXSID201104435
• HY-N3570
• (2R)-2-hydroxy-N-[(2S,3R,4E,8E)-3-hydroxy-9-methyl-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• CHEBI:172811
• CerebrosideB
• CS-0023857
• SCHEMBL161980
• 88642-46-0
• CHEMBL538217
• (2R)-N-[(1S,2R,3E,7E)-1-[(I(2)-D-Glucopyranosyloxy)methyl]-2-hydroxy-8-methyl-3,7-heptadecadien-1-yl]-2-hydroxyhexadecanamide
• [(2S,3R,4E,8E)-2-[[(2R)-2-Hydroxyhexadecanoyl]amino]-3-hydroxy-9-methyl-4,8-octadecadienyl]beta-D-glucopyranoside

• InChIKey： YBSQGNFRWZKFMJ-FRJHFHMPSA-N
• Inchi： 1S/C41H77NO9/c1-4-6-8-10-12-13-14-15-16-18-20-24-29-35(45)40(49)42-33(31-50-41-39(48)38(47)37(46)36(30-43)51-41)34(44)28-25-21-23-27-32(3)26-22-19-17-11-9-7-5-2/h25,27-28,33-39,41,43-48H,4-24,26,29-31H2,1-3H3,(H,42,49)/b28-25+,32-27+/t33-,34+,35+,36+,37+,38-,39+,41+/m0/s1
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C[C@@H]([C@H](O)/C=C/CC/C=C(\C)/CCCCCCCCC)NC(=O)[C@H](O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 727.56
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 32
• Monoisotopic Mass: 727.56
• Heavy Atom Count: 51
• Complexity: 900
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.2
• Topological Polar Surface Area: 169A^2

Experimental Properties

• LogP: 6.91500
• PSA: 168.94000
• Boiling Point: 876.5±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 483.9±34.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines